Cas no 872510-82-2 (6-Chloro-N-3-(trifluoromethyl)-phenylpyrimidin-4-amine)

• Product Name: 6-Chloro-N-3-(trifluoromethyl)-phenylpyrimidin-4-amine
• CAS No: 872510-82-2
• MF: C₁₁H₇ClF₃N₃
• MW: 273.641591310501
• MDL: MFCD10000669
• CID: 1867635
• PubChem ID: 57780902
• Update Time: 2025-04-21

6-Chloro-N-3-(trifluoromethyl)-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-[3-(trifluoromethyl)phenyl]-
• (6-chloropyrimidin-4-yl)-(3-trifluoromethylphenyl)amine
• 6-Chloro-N-[3-(trifluoromethyl)-phenyl]pyrimidin-4-amine
• 6-CHLORO-N-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDIN-4-AMINE
• SR-01000377395
• SB59539
• DB-327872
• 872510-82-2
• SR-01000377395-1
• AKOS010531772
• SS-4690
• (6-chloro-pyrimidin-4-yl)-(3-trifluoromethyl-phenyl)-amine
• SCHEMBL374140
• CS-0456758
• 6-Chloro-N-(3-(trifluoromethyl)phenyl)pyrimidin-4-amine
• G62891
• 6-Chloro-N-3-(trifluoromethyl)-phenylpyrimidin-4-amine

• MDL： MFCD10000669
• Inchi： 1S/C11H7ClF3N3/c12-9-5-10(17-6-16-9)18-8-3-1-2-7(4-8)11(13,14)15/h1-6H,(H,16,17,18)
• InChI Key： PWQVXSLCVWMYTA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 273.028
• Monoisotopic Mass: 273.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes